Cas no 1695787-52-0 (3-methyl-3-(oxan-3-yl)butanoic acid)

• Product Name: 3-methyl-3-(oxan-3-yl)butanoic acid
• CAS No: 1695787-52-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6064116
• PubChem ID: 107138051
• Update Time: 2025-09-21

3-methyl-3-(oxan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(oxan-3-yl)butanoic acid
• EN300-1840479
• 1695787-52-0

• Inchi： 1S/C10H18O3/c1-10(2,6-9(11)12)8-4-3-5-13-7-8/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： RHHOGPLJFQCPCG-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids